Cas no 1344510-17-3 ((2R)-4-(3,5-dichlorophenyl)butan-2-amine)

• Product Name: (2R)-4-(3,5-dichlorophenyl)butan-2-amine
• CAS No: 1344510-17-3
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 6388310
• PubChem ID: 96369326
• Update Time: 2025-05-22

(2R)-4-(3,5-dichlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3,5-dichlorophenyl)butan-2-amine
• 1344510-17-3
• EN300-1968470

• Inchi： 1S/C10H13Cl2N/c1-7(13)2-3-8-4-9(11)6-10(12)5-8/h4-7H,2-3,13H2,1H3/t7-/m1/s1
• InChI Key： WMWRRLDJRRSOGA-SSDOTTSWSA-N
• SMILES： ClC1C=C(C=C(C=1)CC[C@@H](C)N)Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(3,5-dichlorophenyl)butan-2-amine

Comprehensive Overview of (2R)-4-(3,5-dichlorophenyl)butan-2-amine (CAS No. 1344510-17-3)

(2R)-4-(3,5-dichlorophenyl)butan-2-amine (CAS No. 1344510-17-3) is a chiral amine compound with significant potential in pharmaceutical and agrochemical research. This compound features a 3,5-dichlorophenyl group attached to a butan-2-amine backbone, with the (2R) stereochemistry playing a crucial role in its biological activity. Researchers are increasingly interested in this molecule due to its structural uniqueness and potential applications in drug discovery and crop protection.

The 3,5-dichlorophenyl moiety in (2R)-4-(3,5-dichlorophenyl)butan-2-amine contributes to its lipophilicity, which is a key factor in its ability to cross biological membranes. This property makes it particularly valuable in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is essential. Recent studies have explored its potential as a building block for novel dopamine receptor modulators, addressing current research gaps in neurological disorders treatment.

In agrochemical applications, the dichlorophenyl structure of 1344510-17-3 shows promise for developing new-generation plant growth regulators. The compound's chiral nature allows for selective interactions with plant enzymes, potentially leading to more environmentally friendly agricultural solutions. This aligns with the growing demand for sustainable crop protection methods in modern agriculture.

The synthesis of (2R)-4-(3,5-dichlorophenyl)butan-2-amine typically involves asymmetric hydrogenation or resolution techniques to achieve the desired (2R) configuration. Recent advancements in enantioselective synthesis have improved the efficiency of producing this compound, making it more accessible for research purposes. These methodological improvements are particularly relevant to researchers searching for chiral amine synthesis protocols or asymmetric catalysis examples.

From a pharmacological perspective, the butan-2-amine structure in 1344510-17-3 serves as an excellent scaffold for medicinal chemistry modifications. Its potential as a bioisostere for existing drug molecules has attracted attention in drug repurposing studies. Computational chemistry analyses suggest this compound might interact with various G-protein coupled receptors (GPCRs), opening possibilities for addressing unmet medical needs.

The stability profile of (2R)-4-(3,5-dichlorophenyl)butan-2-amine makes it suitable for formulation development. Its physicochemical properties, including solubility and melting point, have been characterized to support pharmaceutical applications. These data are particularly valuable for researchers investigating drug formulation challenges or excipient compatibility issues.

In analytical chemistry, methods for quantifying 1344510-17-3 have been developed using HPLC with chiral stationary phases and mass spectrometry. These techniques are crucial for quality control in research settings and address common search queries about chiral compound analysis methods. The compound's distinct UV absorption characteristics also facilitate its detection in complex matrices.

The commercial availability of (2R)-4-(3,5-dichlorophenyl)butan-2-amine from specialty chemical suppliers has increased in recent years, reflecting growing research interest. Current market trends show rising demand for chiral building blocks like this compound, particularly in the pharmaceutical sector where enantiopure drugs are becoming increasingly important.

Environmental fate studies of 1344510-17-3 indicate moderate biodegradability under specific conditions. This information is valuable for researchers concerned with green chemistry principles and environmental impact assessment of chemical compounds. The compound's ecological profile continues to be an area of active investigation.

Future research directions for (2R)-4-(3,5-dichlorophenyl)butan-2-amine may explore its potential in combination therapies or as a pharmacophore in multi-target drug design. The compound's versatility makes it a promising candidate for addressing complex biological targets, particularly in areas like neurodegenerative diseases and metabolic disorders where current treatment options remain limited.

Safety assessments of 1344510-17-3 have been conducted following standard laboratory protocols. While comprehensive toxicological data continues to be generated, current handling recommendations emphasize standard laboratory safety practices for organic compounds. Researchers often search for chemical safety data sheets and handling precautions when working with such materials.

The patent landscape surrounding (2R)-4-(3,5-dichlorophenyl)butan-2-amine reveals growing intellectual property activity, particularly in pharmaceutical applications. This reflects the compound's potential value in drug development pipelines and answers common queries about chemical patent trends and research compound commercialization.

In conclusion, (2R)-4-(3,5-dichlorophenyl)butan-2-amine (CAS No. 1344510-17-3) represents a versatile chiral compound with significant potential across multiple research domains. Its unique structural features, combined with growing scientific interest, position it as an important molecule for future innovations in medicinal chemistry and agrochemical development. The continued exploration of this compound's properties and applications will likely yield valuable insights for researchers across these fields.